Cas no 2470495-43-1 ((2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid)

(2E)-3-(6-Bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid is a fluorinated bromopyridine derivative with a conjugated propenoic acid moiety, offering unique reactivity for synthetic applications. Its structure combines a brominated pyridine ring with difluorinated alkene and carboxylic acid functionalities, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enables cross-coupling reactions, while the difluoroalkene group enhances electrophilicity for nucleophilic additions. The carboxylic acid provides a handle for further derivatization. This compound is particularly valuable in the development of bioactive molecules, where its structural features contribute to improved binding affinity and metabolic stability. High purity and well-defined stereochemistry ensure consistent performance in complex synthetic pathways.
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid structure
2470495-43-1 structure
Product Name:(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
CAS No:2470495-43-1
MF:C8H4BrF2NO2
MW:264.023668289185
MDL:MFCD32710716
CID:5670818
PubChem ID:165640664
Update Time:2025-10-31

(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2470495-43-1
    • (2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
    • EN300-26960162
    • MDL: MFCD32710716
    • Inchi: 1S/C8H4BrF2NO2/c9-5-2-1-4(3-12-5)6(10)7(11)8(13)14/h1-3H,(H,13,14)/b7-6+
    • InChI Key: CYJYOSXUEDEJGE-VOTSOKGWSA-N
    • SMILES: BrC1=CC=C(C=N1)/C(=C(/C(=O)O)\F)/F

Computed Properties

  • Exact Mass: 262.93935g/mol
  • Monoisotopic Mass: 262.93935g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.2Ų

(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26960162-0.05g
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
0.05g
$1201.0 2023-09-11
Enamine
EN300-26960162-0.1g
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
0.1g
$1788.0 2023-09-11
Enamine
EN300-26960162-0.25g
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
0.25g
$2551.0 2023-09-11
Enamine
EN300-26960162-0.5g
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
0.5g
$4020.0 2023-09-11
Enamine
EN300-26960162-1.0g
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
1g
$5154.0 2023-06-02
Enamine
EN300-26960162-1g
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
1g
$5154.0 2023-09-11
1PlusChem
1P02AG71-50mg
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
50mg
$1547.00 2023-12-18
1PlusChem
1P02AG71-100mg
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
100mg
$2272.00 2023-12-18
1PlusChem
1P02AG71-250mg
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
250mg
$3215.00 2023-12-18
1PlusChem
1P02AG71-500mg
(2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid
2470495-43-1 95%
500mg
$5031.00 2023-12-18

Additional information on (2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid

Comprehensive Overview of (2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid (CAS No. 2470495-43-1)

The compound (2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid (CAS No. 2470495-43-1) is a fluorinated organic molecule featuring a pyridine core substituted with a bromine atom and a difluoropropenoic acid moiety. This structure positions it as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of both fluorine and bromine atoms enhances its reactivity, making it valuable for cross-coupling reactions and as a building block in drug discovery.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds due to their ability to improve metabolic stability and bioavailability. Researchers frequently search for terms like "fluorinated pyridine derivatives" or "bromopyridine applications," reflecting the interest in this chemical space. The E-configuration of the double bond in (2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid is critical for its stereospecific interactions in biological systems, a topic often explored in publications on structure-activity relationships (SAR).

From a synthetic perspective, this compound serves as a key precursor for Pd-catalyzed coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in constructing complex heterocycles. Its carboxylic acid functionality allows for further derivatization, including amide formation or esterification, addressing common queries like "how to modify bromopyridine carboxylic acids." These attributes align with the industry's focus on green chemistry and atom-efficient synthesis, as the compound’s reactivity reduces waste generation.

Analytical characterization of CAS No. 2470495-43-1 typically involves NMR spectroscopy (¹⁹F and ¹H) and high-resolution mass spectrometry (HRMS), techniques frequently discussed in forums on compound purity verification. The compound’s stability under ambient conditions is another area of interest, with researchers investigating its shelf life and storage recommendations—topics often searched alongside "handling fluorinated organic compounds."

In drug discovery, (2E)-3-(6-bromopyridin-3-yl)-2,3-difluoroprop-2-enoic acid has potential applications in designing kinase inhibitors or antiviral agents, given the pyridine scaffold’s prevalence in FDA-approved drugs. This connects to trending searches such as "pyridine-based drug candidates 2024" or "fluorine in drug design." Its role in proteolysis-targeting chimeras (PROTACs) further underscores its relevance in targeted protein degradation therapies.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, its bromine content necessitates proper disposal protocols, a subject often queried as "safe disposal of brominated compounds." The compound’s low ecotoxicity profile, inferred from structural analogs, makes it a candidate for sustainable chemical processes, aligning with the UN Sustainable Development Goals (SDGs).

In summary, CAS No. 2470495-43-1 exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its multifaceted applications—from synthetic versatility to therapeutic potential—address both academic and industrial pain points, making it a compound of enduring interest in peer-reviewed literature and patent filings.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.